![molecular formula C15H19Cl2NO2S B5398953 (3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride](/img/structure/B5398953.png)
(3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride
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Overview
Description
(3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of (3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride is not fully understood. However, it has been suggested that it may work by modulating the levels of neurotransmitters such as serotonin and dopamine in the brain.
Biochemical and Physiological Effects:
Studies have shown that (3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride can have various biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters in the brain, which can lead to improvements in mood and cognitive function. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using (3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride in lab experiments include its potential applications in the study of mood disorders and cancer. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of (3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride. These include further research into its potential applications in the treatment of mood disorders and cancer, as well as studies to better understand its mechanism of action and potential side effects. Additionally, there is a need for the development of more efficient synthesis methods for this compound.
Synthesis Methods
The synthesis of (3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride involves the reaction of 3-chloro-4-ethoxy-5-methoxybenzaldehyde and 2-thienylmethanamine in the presence of hydrochloric acid. The resulting compound is then purified through recrystallization.
Scientific Research Applications
(3-chloro-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride has been used in various scientific research studies. It has been found to have potential applications in the treatment of depression, anxiety, and other mood disorders. It has also been studied for its potential use in the treatment of certain cancers.
properties
IUPAC Name |
N-[(3-chloro-4-ethoxy-5-methoxyphenyl)methyl]-1-thiophen-2-ylmethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClNO2S.ClH/c1-3-19-15-13(16)7-11(8-14(15)18-2)9-17-10-12-5-4-6-20-12;/h4-8,17H,3,9-10H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPEZOKVLJJWJAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)CNCC2=CC=CS2)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19Cl2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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